Cas no 2098029-44-6 (tert-butyl 3-[(4-ethynyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(4-ethynyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxylate
• CAS No: 2098029-44-6
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• MDL: MFCD30483602
• CID: 5174032
• PubChem ID: 122240940
• Update Time: 2025-05-20

tert-butyl 3-[(4-ethynyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-[(4-ethynyl-1-pyrazolyl)methyl]azetidine
• tert-Butyl 3-((4-ethynyl-1H-pyrazol-1-yl)methyl)azetidine-1-carboxylate
• tert-butyl 3-[(4-ethynyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxylate

• MDL： MFCD30483602
• Inchi： 1S/C14H19N3O2/c1-5-11-6-15-17(9-11)10-12-7-16(8-12)13(18)19-14(2,3)4/h1,6,9,12H,7-8,10H2,2-4H3
• InChI Key： SRIZJLFLOFAKKO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CN2C=C(C#C)C=N2)C1

Additional information on tert-butyl 3-[(4-ethynyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxylate

Introduction to Tert-butyl 3-[(4-ethynyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxylate (CAS No. 2098029-44-6)

Tert-butyl 3-[(4-ethynyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2098029-44-6, represents a novel molecular scaffold with potential applications in the development of bioactive molecules. The structural features of this compound, particularly its incorporation of a tert-butyl group, an azetidine ring, and a 4-ethynylpyrazole moiety, make it a promising candidate for further exploration in drug discovery.

The tert-butyl group at the 3-position of the azetidine ring introduces steric hindrance, which can influence the compound's binding affinity and selectivity when interacting with biological targets. This feature is particularly valuable in medicinal chemistry, where optimizing steric interactions can lead to more effective and selective drug candidates. The azetidine ring itself is a heterocyclic structure that has been widely studied for its potential as a pharmacophore in various therapeutic areas.

The presence of the 4-ethynyl-1H-pyrazol-1-yl substituent adds another layer of complexity to the molecule. Pyrazole derivatives are well-known for their biological activity and have been extensively explored in the development of drugs targeting inflammatory diseases, anticancer agents, and antimicrobial compounds. The ethynyl group introduces a reactive site that can be further functionalized, allowing for the synthesis of more diverse derivatives with tailored properties.

In recent years, there has been growing interest in the use of click chemistry and orthogonal reactions to streamline the synthesis of complex molecules. The triple bond in the ethynyl group provides a versatile handle for such reactions, enabling the rapid construction of intricate molecular architectures. This approach has been particularly useful in the development of libraries of compounds for high-throughput screening, a common strategy in modern drug discovery.

The compound's potential applications extend to various therapeutic areas. For instance, its structural motif suggests that it may interact with enzymes or receptors involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, the combination of azetidine and pyrazole moieties has been associated with anti-inflammatory properties, making this compound a candidate for further investigation in chronic inflammatory conditions.

Recent studies have also highlighted the importance of molecular diversity in drug discovery campaigns. The unique combination of functional groups in Tert-butyl 3-[(4-ethynyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxylate provides a rich chemical space for exploration. By systematically varying one or more of these groups, researchers can generate libraries of derivatives with distinct pharmacological profiles. This strategy has been successfully employed in the development of novel antibiotics and antiviral agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct key intermediates efficiently. These methods not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

In conclusion, Tert-butyl 3-[(4-ethynyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxylate (CAS No. 2098029-44-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its amenability to further derivatization make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this are likely to play an increasingly important role in drug discovery efforts worldwide.